![molecular formula C10H23ClN2O B2725669 N-[4,4-Dimethyl-1-(methylamino)pentan-3-yl]acetamide;hydrochloride CAS No. 2503201-80-5](/img/structure/B2725669.png)
N-[4,4-Dimethyl-1-(methylamino)pentan-3-yl]acetamide;hydrochloride
Overview
Description
N-[4,4-Dimethyl-1-(methylamino)pentan-3-yl]acetamide hydrochloride is a chemical compound with the IUPAC name N-(4,4-dimethyl-1-(methylamino)pentan-3-yl)acetamide hydrochloride . It is used for pharmaceutical testing .
Molecular Structure Analysis
The InChI code for N-[4,4-Dimethyl-1-(methylamino)pentan-3-yl]acetamide hydrochloride is 1S/C10H22N2O.ClH/c1-8(13)12-9(6-7-11-5)10(2,3)4;/h9,11H,6-7H2,1-5H3,(H,12,13);1H . This code provides a standard way to encode the molecular structure using text.Physical And Chemical Properties Analysis
N-[4,4-Dimethyl-1-(methylamino)pentan-3-yl]acetamide hydrochloride is a powder at room temperature . The molecular weight of the compound is 222.76 .Scientific Research Applications
Chemical Synthesis and Radiochemical Applications
The radiosynthesis of chloroacetanilide herbicides and dichloroacetamide safeners demonstrates the relevance of chemical derivatives similar to N-[4,4-Dimethyl-1-(methylamino)pentan-3-yl]acetamide in agricultural chemistry. These compounds are essential for studying their metabolism and mode of action in crops, showcasing the application of similar compounds in developing more efficient and safer agricultural chemicals (Latli & Casida, 1995).
Biological Effects and Toxicology
Research on acetamide, formamide, and their derivatives offers insights into the biological effects and toxicological profiles of these compounds. Understanding the toxicology of similar compounds is crucial for assessing their safety and potential biological impacts. This knowledge aids in the safe handling and application of these chemicals in various scientific and industrial settings (Kennedy, 2001).
Analytical Chemistry Applications
The development of new molecular probes for trace measurement of carbonyl compounds in water samples illustrates the application of related chemical structures in analytical chemistry. Compounds such as 2-aminooxy-N-[3-(5-dimethylamino-naphtalene-1-sulfonylamino)-propyl]-acetamide serve as sensitive probes for environmental monitoring, highlighting the role of chemically similar compounds in detecting and quantifying pollutants in various environmental matrices (Houdier et al., 2000).
Pharmacological Research
The study and development of novel potential antipsychotic agents, such as 1,3-dialkyl-4-(iminoarylmethyl)-1H-pyrazol-5-ols, demonstrate the pharmacological research applications of compounds with related chemical structures. These studies contribute to the discovery of new drugs with improved efficacy and reduced side effects for the treatment of psychiatric disorders (Wise et al., 1987).
Safety and Hazards
properties
IUPAC Name |
N-[4,4-dimethyl-1-(methylamino)pentan-3-yl]acetamide;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H22N2O.ClH/c1-8(13)12-9(6-7-11-5)10(2,3)4;/h9,11H,6-7H2,1-5H3,(H,12,13);1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MKZBIOVQWSYSNE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC(CCNC)C(C)(C)C.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H23ClN2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
222.75 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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